N-(5-bromo-2-pyridinyl)-4-propylbenzenesulfonamide

• IUPAC Name: N-(5-bromopyridin-2-yl)-4-propylbenzenesulfonamide
• InChI: InChI=1S/C14H15BrN2O2S/c1-2-3-11-4-7-13(8-5-11)20(18,19)17-14-9-6-12(15)10-16-14/h4-10H,2-3H2,1H3,(H,16,17)
• InChI Key: KSRSJAYTXNYXRE-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)S(=O)(=O)NC2=NC=C(C=C2)Br
• Molecular Formula: C14H15BrN2O2S
• Molecular Weight: 355.25 g/mol

Description

N-(5-bromo-2-pyridinyl)-4-propylbenzenesulfonamide, also known as BRPBS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N-(5-bromo-2-pyridinyl)-4-propylbenzenesulfonamide acts as an inhibitor of carbonic anhydrase IX (CA IX), an enzyme that is overexpressed in various types of cancer cells. By inhibiting CA IX, N-(5-bromo-2-pyridinyl)-4-propylbenzenesulfonamide can prevent the acidification of the tumor microenvironment, which is necessary for cancer cell survival and proliferation. Additionally, N-(5-bromo-2-pyridinyl)-4-propylbenzenesulfonamide has been shown to inhibit the activity of aldose reductase, an enzyme that plays a role in the development of diabetic complications.
Biochemical and physiological effects:
N-(5-bromo-2-pyridinyl)-4-propylbenzenesulfonamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In animal studies, N-(5-bromo-2-pyridinyl)-4-propylbenzenesulfonamide has been shown to improve glucose tolerance and reduce insulin resistance, indicating its potential use in the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of N-(5-bromo-2-pyridinyl)-4-propylbenzenesulfonamide is its specificity for CA IX, which makes it a potentially useful tool for studying the role of CA IX in cancer. However, its low solubility in water can make it difficult to work with in lab experiments. Additionally, further studies are needed to determine its toxicity and potential side effects.

Future Directions

There are several future directions for research on N-(5-bromo-2-pyridinyl)-4-propylbenzenesulfonamide. One area of interest is its potential use in combination with other anti-cancer agents to enhance their efficacy. Additionally, further studies are needed to determine its potential use in the treatment of neurodegenerative diseases and its potential toxicity in vivo. Finally, the development of more soluble analogs of N-(5-bromo-2-pyridinyl)-4-propylbenzenesulfonamide could improve its potential as a therapeutic agent.

Scientific Research Applications

N-(5-bromo-2-pyridinyl)-4-propylbenzenesulfonamide has shown potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and biochemistry. It has been studied for its anti-inflammatory, anti-cancer, and anti-diabetic properties. N-(5-bromo-2-pyridinyl)-4-propylbenzenesulfonamide has also been investigated for its potential use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.